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Compound of Interest

Compound Name: MS-0022

Cat. No.: B1676849 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive guidance on the safe handling, use, and disposal of

MS-0022, also known as Tricaine Methanesulfonate or MS-222. Adherence to these

procedures is critical to ensure personnel safety and maintain experimental integrity.

Chemical and Physical Properties
Property Value

Chemical Name Tricaine Methanesulfonate

Synonyms
MS-222, Tricaine, Ethyl 3-aminobenzoate

methanesulfonate

CAS Number 886-86-2

Molecular Formula C₁₀H₁₅NO₅S

Molecular Weight 261.30 g/mol [1][2]

Appearance White to off-white crystalline powder[3][4]

Melting Point 146-149 °C[5]

Solubility Freely soluble in water[4]

pH of Solution Acidic, requires buffering[6][7]
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Occupational Exposure Limits
The Occupational Safety and Health Administration (OSHA) has not established a Permissible

Exposure Limit (PEL) for Tricaine Methanesulfonate.[3] However, it is recognized as an irritant

to the eyes, skin, and respiratory system.[8] Long-term exposure has been associated with

retinal toxicity in humans.[3]

Recommended Concentrations for Zebrafish (Danio
rerio)

Application
Concentration Range
(mg/L)

Notes

Anesthesia (Moderately Rapid) 50 - 70
Results in longer induction

times.

Anesthesia (Rapid) 70 - 330

Results in rapid anesthesia

with shorter maximum

tolerated exposure times.[9]

Euthanasia 250 - 500

An overdose of anesthetic is

used. The solution should be

buffered.[10]

Operational Plan for Handling MS-0022
This section outlines the step-by-step procedures for the safe handling and disposal of MS-
0022.

Receiving and Storage
Upon receipt, inspect the container for any damage.

Store in a cool, dry, and well-ventilated area, protected from light.[4]

Keep the container tightly closed.

Personal Protective Equipment (PPE)
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The following PPE must be worn when handling MS-0022 powder and solutions:

Gloves: Nitrile gloves are required.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat is mandatory.

Respiratory Protection: When handling the powder outside of a chemical fume hood, a

NIOSH-approved N95 respirator is recommended to prevent inhalation.[11]

Preparation of Buffered Stock Solution (10 g/L)
This protocol is for the preparation of a buffered stock solution, as recommended by the

American Veterinary Medical Association (AVMA) Guidelines for the Euthanasia of Animals.[6]

Materials:

MS-0022 (Tricaine Methanesulfonate) powder

Sodium Bicarbonate

Deionized water

Calibrated scale

Beaker or flask

Stir bar and stir plate

pH meter

Procedure:

Work in a designated area: All weighing and initial solution preparation of the powder must

be conducted in a chemical fume hood or a well-ventilated area to minimize inhalation risk.

[3]

Weighing:
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Tare a clean weigh boat on the calibrated scale.

Carefully weigh out the desired amount of MS-0022 powder. For a 10 g/L stock solution,

this would be 10 grams for 1 liter of final solution.

In a separate weigh boat, weigh out sodium bicarbonate. A 1:2 ratio of MS-0022 to sodium

bicarbonate is recommended to buffer the solution to a pH of 7.0-7.5.[6] Therefore, for

every 10 grams of MS-0022, use 20 grams of sodium bicarbonate.

Dissolving:

Add the weighed sodium bicarbonate to the desired volume of deionized water in a beaker

or flask with a stir bar.

Stir until the sodium bicarbonate is fully dissolved.

Slowly add the weighed MS-0022 powder to the solution while stirring.

pH Adjustment:

Measure the pH of the solution using a calibrated pH meter.

The target pH is between 7.0 and 7.5.[6] If necessary, add small amounts of sodium

bicarbonate to raise the pH.

Storage of Stock Solution:

Transfer the buffered stock solution to a clearly labeled, light-protected (amber) container.

Store the stock solution in a refrigerator. The solution should be made fresh and is typically

stable for up to one month. Discard if any discoloration occurs.

Preparation of Working Solution
Procedure:

Dilute the buffered stock solution with system water (the water in which the aquatic animals

are housed) to achieve the desired final concentration for anesthesia or euthanasia.
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Always prepare the working solution fresh on the day of use.[12]

Disposal Plan
Disposal procedures for MS-0022 waste must be followed to prevent environmental

contamination.

Solid Waste: Unused or expired MS-0022 powder should be disposed of as hazardous

chemical waste through your institution's environmental health and safety office.

Stock Solutions: Unused or expired buffered stock solutions should also be disposed of as

hazardous chemical waste.

Working Solutions (On-Campus/Laboratory):

Small quantities of used working solutions can typically be disposed of by flushing down a

sanitary sewer with copious amounts of running water, provided the pH is between 6.0 and

10.0.[7]

Always check with your local and institutional regulations before drain disposal.

Working Solutions (Field):

If possible, transport used solutions back to the laboratory for proper disposal.

If return is not feasible, dilute the solution with at least four parts water and dispose of it on

land, away from any water sources or drains.[7]

Never discard MS-0022 solutions directly into surface water, storm drains, or catch basins.

[7]

Experimental Workflow and Safety Procedures
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Preparation Phase

Use Phase

Disposal Phase

Receive & Inspect MS-0022

Store in Cool, Dry, Dark Place

Don Personal Protective Equipment

Weigh Powder in Fume Hood

Prepare Buffered Stock Solution

Dispose of Solid Waste (Hazardous)

Store Stock Solution (Refrigerated)

Prepare Fresh Working Solution

Dispose of Stock Solution (Hazardous)

Anesthetize or Euthanize Animal

Monitor Animal

Dispose of Working Solution

Sanitary Sewer (Lab, pH 6-10)

On-Campus

Dilute and Dispose on Land (Field)

Off-Campus
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Safe Handling Practices

Exposure Response

Proper Disposal

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handle Powder in Fume Hood
or Well-Ventilated Area

Always Buffer Solutions
to pH 7.0-7.5 Prepare Working Solutions Fresh Daily

Skin Contact:
Wash with soap and water for 15 mins

Eye Contact:
Rinse with water for 15 mins

Inhalation:
Move to fresh air

Ingestion:
Seek immediate medical attention

Solid Waste:
Hazardous Waste Collection

Liquid Waste:
Follow Institutional Guidelines

Never release directly
into the environment

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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